N-[(5-bromo-2-furyl)methyl]-N-methyl-2-phenylethanamine

• IUPAC Name: N-[(5-bromofuran-2-yl)methyl]-N-methyl-2-phenylethanamine
• InChI: InChI=1S/C14H16BrNO/c1-16(11-13-7-8-14(15)17-13)10-9-12-5-3-2-4-6-12/h2-8H,9-11H2,1H3
• InChI Key: RCMOMVQOLJMNIS-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=C1)CC2=CC=C(O2)Br
• Molecular Formula: C14H16BrNO
• Molecular Weight: 294.19 g/mol

Description

N-[(5-bromo-2-furyl)methyl]-N-methyl-2-phenylethanamine is a chemical compound that belongs to the class of phenethylamines. It is commonly referred to as Bromo-DragonFLY or B-DFLY. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and neuroscience.

Mechanism of Action

Bromo-DragonFLY works by binding to and activating the 5-HT2A and 5-HT2B serotonin receptors in the brain. This activation leads to the release of various neurotransmitters such as dopamine and norepinephrine, which are responsible for regulating mood and behavior.
Biochemical and Physiological Effects:
Bromo-DragonFLY has been found to produce a range of biochemical and physiological effects. These effects include increased heart rate, blood pressure, and body temperature. It also produces alterations in perception, mood, and behavior.

Advantages and Limitations for Lab Experiments

One advantage of using Bromo-DragonFLY in lab experiments is its potent agonist activity at the 5-HT2A and 5-HT2B serotonin receptors. This activity allows for the investigation of the role of these receptors in various neurological disorders. However, one limitation is its potential toxicity and adverse effects on the cardiovascular system.

Future Directions

There are several potential future directions for the study of Bromo-DragonFLY. One direction is the investigation of its potential as a treatment for neurological disorders such as depression and anxiety. Another direction is the development of safer and more effective analogs of Bromo-DragonFLY. Additionally, further research is needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.

Scientific Research Applications

Bromo-DragonFLY has been extensively studied for its potential applications in medicinal chemistry and neuroscience. It has been found to exhibit potent agonist activity at the 5-HT2A and 5-HT2B serotonin receptors. This activity has led to its investigation as a potential treatment for various neurological disorders such as depression, anxiety, and schizophrenia.